Cas no 2757084-31-2 ((4R,5S)-2-((S)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4,5-diphenyl-4,5-dihydrooxazole)

• Product Name: (4R,5S)-2-((S)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4,5-diphenyl-4,5-dihydrooxazole
• CAS No: 2757084-31-2
• MF: C₃₆H₃₁N₂OP
• MW: 538.617909669876
• CID: 6788338
• PubChem ID: 168435834
• Update Time: 2026-03-12

(4R,5S)-2-((S)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4,5-diphenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2757084-31-2
• (4R,5S)-2-((S)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4,5-diphenyl-4,5-dihydrooxazole

• Inchi： 1S/C36H31N2OP/c1-5-15-27(16-6-1)34-35(28-17-7-2-8-18-28)39-36(37-34)33-25-29-19-13-14-20-30(29)26-38(33)40(31-21-9-3-10-22-31)32-23-11-4-12-24-32/h1-24,33-35H,25-26H2/t33-,34+,35-/m0/s1
• InChI Key： KMAGVECZTDMKCR-XFQWPLCWSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)N1CC2C=CC=CC=2C[C@H]1C1=N[C@H](C2C=CC=CC=2)[C@H](C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 538.21740061g/mol
• Monoisotopic Mass: 538.21740061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 24.8Ų